1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[(E)-hex-2-enyl]-4-imidazol-1-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C15H23N3O2/c1-2-3-4-5-9-17-10-6-15(7-11-17,14(19)20)18-12-8-16-13-18/h4-5,8,12-13H,2-3,6-7,9-11H2,1H3,(H,19,20)/b5-4+
• InChI Key: WBKJMUASWUKXOZ-SNAWJCMRSA-N
• Canonical SMILES: CCCC=CCN1CCC(CC1)(C(=O)O)N2C=CN=C2
• Isomeric SMILES: CCC/C=C/CN1CCC(CC1)(C(=O)O)N2C=CN=C2
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as HET0016 and has been extensively studied for its role as a selective inhibitor of the CYP4A enzyme.

Mechanism of Action

The mechanism of action of 1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid involves the selective inhibition of the CYP4A enzyme. This enzyme is responsible for the metabolism of arachidonic acid, which is a key mediator of hypertension. By inhibiting this enzyme, 1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid reduces the production of vasoconstrictor compounds and promotes vasodilation, leading to a reduction in blood pressure.
Biochemical and Physiological Effects:
1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid has been shown to exhibit potent anti-hypertensive effects in animal models. It has also been shown to reduce the production of vasoconstrictor compounds and promote vasodilation, leading to a reduction in blood pressure. Additionally, this compound has been shown to have anti-inflammatory and anti-fibrotic effects, which may also contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid in lab experiments include its potent and selective inhibition of the CYP4A enzyme, as well as its potential therapeutic applications. However, the limitations of using this compound in lab experiments include its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid. One potential direction is the development of more potent and selective inhibitors of the CYP4A enzyme for the treatment of hypertension and other related conditions. Another direction is the investigation of the anti-inflammatory and anti-fibrotic effects of this compound for the treatment of other diseases such as liver fibrosis and pulmonary fibrosis. Additionally, the potential toxicity of this compound at high concentrations should be further investigated to ensure its safety for therapeutic use.

Synthesis Methods

The synthesis of 1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid involves the condensation of 1-(1H-imidazol-1-yl)piperidine-4-carboxylic acid with (2E)-hex-2-en-1-ol in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using chromatographic techniques such as column chromatography.

Scientific Research Applications

1-[(2E)-hex-2-en-1-yl]-4-(1H-imidazol-1-yl)piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-hypertensive effects by selectively inhibiting the CYP4A enzyme. This enzyme is involved in the metabolism of arachidonic acid, which is a key mediator of hypertension.